Cas no 2098010-35-4 (1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one)

• Product Name: 1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one
• CAS No: 2098010-35-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4771937
• Update Time: 2025-06-07

1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one
• 1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one

• Inchi： 1S/C14H20N2O/c15-13-10-16(11-13)14(17)9-5-4-8-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11,15H2
• InChI Key： KXQGNBWNNUTUHI-UHFFFAOYSA-N
• SMILES： O=C(CCCCC1C=CC=CC=1)N1CC(C1)N

Computed Properties

• Exact Mass: 232.157563266 g/mol
• Monoisotopic Mass: 232.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.32
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one

1-(3-Aminoazetidin-1-yl)-5-Phenylpentan-1-one: A Comprehensive Overview

1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one (CAS No. 2098010-35-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one is C₁₄H₂₀N₂O, with a molecular weight of approximately 236.32 g/mol. The compound features a central azetidine ring substituted with an amino group and a phenylpentanone moiety. The presence of the azetidine ring provides structural rigidity and conformational stability, which can be crucial for binding to specific biological targets. The amino group offers potential for hydrogen bonding interactions, enhancing the compound's bioavailability and receptor affinity.

Synthesis Methods

The synthesis of 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one has been explored through various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-bromopentan-2-one with 3-aminoazetidine hydrochloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of this synthesis.

Biological Activity and Therapeutic Potential

1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one has been investigated for its potential therapeutic applications in various disease models. Studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve modulation of key signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one has shown promise in neurodegenerative disorders. Preclinical studies have indicated that it can protect neuronal cells from oxidative stress and apoptosis, potentially slowing down the progression of diseases such as Alzheimer's and Parkinson's. The exact mechanisms underlying these neuroprotective effects are still under investigation but are thought to involve antioxidant and anti-apoptotic pathways.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Early data suggest that the compound is well-tolerated at therapeutic doses with minimal side effects. If these trials prove successful, further Phase II and III studies will be conducted to assess its efficacy in treating specific conditions.

In parallel with clinical development, ongoing research is focused on optimizing the chemical structure of 1-(3-aminoazetidin-1-yl)-5-phenylpentan-1-one to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve binding affinity to target proteins while minimizing off-target effects.

Conclusion

1-(3-Aminoazetidin-1-yl)-5-phenylpentan-1-one (CAS No. 2098010-35-4) represents a promising lead compound in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in treating various diseases. As clinical trials progress, this compound holds significant promise for improving patient outcomes and advancing our understanding of complex biological processes.